N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide

• IUPAC Name: N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• InChI: InChI=1S/C23H25N3OS/c1-16-20(17(2)25-23(24-16)28-3)14-15-21(27)26-22(18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-13,22H,14-15H2,1-3H3,(H,26,27)
• InChI Key: ZVFKROTVGLYGQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)C)CCC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H25N3OS
• Molecular Weight: 391.5 g/mol

Description

N-benzhydryl-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide is an organic compound that has gained significant attention in scientific research for its potential therapeutic applications. This compound is commonly known as J147 and has been found to exhibit neuroprotective and cognitive-enhancing properties. In

Scientific Research Applications

Chemical Synthesis and Reactivity

• Reactions of Esters of Amidosulfurous Acid : Research has explored the chemical reactivity of benzhydryl-containing compounds, highlighting their potential in synthesizing tertiary amines and cyclic esters of amidosulfurous acid, which could be relevant for developing novel synthetic methodologies (Takei et al., 1968).

Antimicrobial Activity

• Antimicrobial Derivatives : A study synthesized 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives, evaluating their antimicrobial activity against pathogens affecting tomato plants. This indicates potential agricultural or antimicrobial applications for related benzhydryl-containing compounds (Vinaya et al., 2009).

Anticonvulsant Activity

• Hybrid Anticonvulsant Agents : Another study focused on the design, synthesis, and biological evaluation of new hybrid anticonvulsants derived from benzhydryl and pyrrolidinone derivatives, showing significant promise as new therapeutic agents for epilepsy (Kamiński et al., 2015).

Photogeneration and Reactivity

• Photogeneration of Cations : Research on the photogeneration of benzhydryl cations from pyridinium salts sheds light on their potential utility in photochemical studies and the development of novel photoreactive materials (Nigst et al., 2012).

Inflammatory Conditions and Asthma

• 5-Lipoxygenase-Activating Protein Inhibitors : The development of compounds targeting the leukotriene synthesis pathway for the potential treatment of asthma and inflammatory conditions showcases the therapeutic relevance of benzhydryl derivatives in medical research (Hutchinson et al., 2009).